Cas no 214629-34-2 (tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate
• CAS No: 214629-34-2
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD18831410
• CID: 242933
• PubChem ID: 11008993
• Update Time: 2025-07-02

tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(3S,4R)-4-hydroxy-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate
• (3S,4R)-(4-Hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• AKOS027252625
• cis-3-(Boc-amino)-4-hydroxypyrrolidine
• AS-51356
• MFCD18831410
• tert-butyl((3S,4R)-4-hydroxypyrrolidin-3-yl)carbamate
• 265108-25-6
• (3S,4R)-3-(Boc-amino)-4-hydroxypyrrolidine
• tert-butyl ((3S,4R)-4-hydroxypyrrolidin-3-yl)carbamate
• P12479
• SCHEMBL10156510
• CS-0055646
• cis-(4-Hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• (3S,4R)-3-(Boc-amino)-4-hydroxy-pyrrolidine
• A928054
• N13185
• 214629-34-2

• MDL： MFCD18831410
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-4-10-5-7(6)12/h6-7,10,12H,4-5H2,1-3H3,(H,11,13)/t6-,7+/m0/s1
• InChI Key： QAZVTJCOYJOJGO-NKWVEPMBSA-N
• SMILES： O[C@@H]1CNC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate

Introduction to Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate (CAS No. 214629-34-2)

Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate, with the CAS number 214629-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.

The molecular structure of Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a pyrrolidine ring with specific stereochemistry. The stereochemistry at the 3S and 4R positions of the pyrrolidine ring is crucial for its biological activity, as it influences the compound's interactions with biological targets. This precise stereochemical configuration is often a key factor in determining the efficacy and selectivity of pharmacological agents.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatile biological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The presence of the hydroxyl group in the pyrrolidine ring further enhances the potential for biological activity, as hydroxyl-containing compounds often exhibit interactions with enzymes and receptors involved in critical metabolic pathways.

Current research in the field of drug discovery has highlighted the importance of understanding the structural and functional relationships between molecules and their biological targets. The study of Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate falls within this broader context, as researchers seek to identify new lead compounds that can be optimized for therapeutic applications. The compound's unique structural features make it an attractive candidate for further investigation, particularly in the context of developing treatments for diseases associated with enzyme inhibition or receptor modulation.

One area where this compound shows particular promise is in the inhibition of enzymes that play a role in inflammation and pain signaling. Studies have demonstrated that certain carbamate derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By targeting these enzymes, Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate may offer a new approach to managing inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another potential application of this compound lies in its ability to interact with neurotransmitter receptors. The pyrrolidine scaffold is commonly found in molecules that affect central nervous system function, including those used to treat neurological disorders such as depression and anxiety. The stereochemistry of the pyrrolidine ring in Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate may be critical for its ability to bind selectively to specific receptors, thereby modulating neurotransmitter activity and potentially offering therapeutic benefits.

The synthesis of Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate presents unique challenges due to its complex stereochemical requirements. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as chiral resolution and asymmetric synthesis are often employed to ensure that the desired stereochemical configuration is achieved. These methods not only enhance the yield and purity of the compound but also allow for greater control over its biological properties.

In conclusion, Tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]carbamate (CAS No. 214629-34-2) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further study and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.